molecular formula C9H17N3O2 B1647288 Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI)

Cat. No.: B1647288
M. Wt: 199.25 g/mol
InChI Key: YVSUODMKFGCZPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI) is a useful research compound. Its molecular formula is C9H17N3O2 and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Carbamic acid, [2-[(cyanomethyl)amino]ethyl]-, 1,1-dimethylethyl ester (9CI) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H17N3O2

Molecular Weight

199.25 g/mol

IUPAC Name

tert-butyl N-[2-(cyanomethylamino)ethyl]carbamate

InChI

InChI=1S/C9H17N3O2/c1-9(2,3)14-8(13)12-7-6-11-5-4-10/h11H,5-7H2,1-3H3,(H,12,13)

InChI Key

YVSUODMKFGCZPU-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NCCNCC#N

Canonical SMILES

CC(C)(C)OC(=O)NCCNCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Glycolonitrile (70%, 5.10 g, 62.5 mmol), tert-butyl-N-(2-aminoethyl)carbamate (10.0 g, 62.5 mmol), and ethanol (200 mL) were combined under Ar and heated at reflux for 4 h. Removal of the solvent in vacuo gave 111 as a yellow oil.
Quantity
5.1 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Name

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.